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Compound of Interest

Compound Name: FT895

Cat. No.: B2679868

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the stability of the selective HDAC11
inhibitor, FT895, in various solvents and at different temperatures. The following
troubleshooting guides and frequently asked questions (FAQs) are designed to address
common issues encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: How should solid FT895 be stored for long-term use?

For long-term stability, solid FT895 should be stored at -20°C. Under these conditions, the
compound is reported to be stable for up to three years.[1][2][3]

Q2: What is the recommended solvent for preparing FT895 stock solutions?

Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock
solutions of FT895.[1][2][4] It is highly soluble in DMSO, with concentrations of up to 125
mg/mL being achievable.[2][4] For optimal results, it is recommended to use newly opened,
anhydrous DMSO, as the presence of water can affect compound stability.[4][5]

Q3: What are the recommended storage conditions and duration for FT895 stock solutions in
DMSO?
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Once dissolved in DMSO, it is crucial to aliquot the stock solution into single-use volumes to
avoid repeated freeze-thaw cycles. Recommended storage conditions are:

e -80°C: for up to 1 year for long-term storage.[1][3] Some suppliers recommend a shorter
duration of 6 months.[2][4]

e -20°C: for up to 1 month for shorter-term storage.[2][3][4]

Q4: Can FT895 be dissolved in aqueous solutions?

Direct dissolution of FT895 in aqueous buffers is generally not recommended due to its low
aqueous solubility. For experiments in agueous media, it is advised to first prepare a
concentrated stock solution in DMSO and then dilute it to the final working concentration in the
desired aqueous buffer or cell culture medium.

Q5: Is FT895 stable in cell culture media?

While specific stability data in various cell culture media is not readily available, it is common
practice to dilute a DMSO stock of the compound into the media immediately before use. The
final concentration of DMSO should be kept low (typically below 0.5%) to avoid solvent-induced
cytotoxicity. Due to the potential for degradation in aqueous and protein-rich environments, it is
recommended to prepare fresh dilutions for each experiment.

Q6: How should FT895 be prepared for in vivo animal studies?

For in vivo administration, FT895 is typically formulated in a vehicle that enhances its solubility
and bioavailability. Common formulations involve a primary stock in DMSO, which is then
diluted in a co-solvent system. A widely used vehicle consists of:

10% DMSO

40% PEG300

5% Tween 80

45% Saline[1]

It is recommended to prepare these formulations fresh on the day of use.
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Q7: Is there any information on the stability of FT895 in biological matrices?

One study has reported that FT895 is stable in mouse serum, with a half-life (t1/2) of 9.4 hours.
[6] This suggests a reasonable degree of stability in a biological environment for the duration of
many in vitro and in vivo experiments.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Precipitation of FT895 in
agueous solution or cell culture

media.

Low aqueous solubility of
FT895.

Ensure the final DMSO
concentration is sufficient to
maintain solubility. If
precipitation persists, consider
lowering the final concentration
of FT895. Prepare fresh
dilutions immediately before
use. Gentle warming and
sonication may aid in re-

dissolving the compound.[4]

Loss of compound activity in

long-term experiments.

Degradation of FT895 in the
experimental medium over

time.

For experiments lasting

several days, consider
replenishing the medium with
freshly diluted FT895 at regular

intervals.

Inconsistent experimental

results.

Improper storage of stock
solutions leading to

degradation.

Always store stock solutions at
the recommended
temperatures (-20°C for short-
term, -80°C for long-term).
Avoid repeated freeze-thaw
cycles by aliquoting the stock
solution after preparation. Use
fresh, anhydrous DMSO for

preparing stock solutions.

Difficulty dissolving FT895

powder.

The compound may have

absorbed moisture.

Store the solid compound in a
desiccator. If dissolution is
slow, gentle warming and
sonication can be used to

facilitate the process.[1][4]

Data Summary

Table 1: Recommended Storage Conditions for FT895
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Storage Recommended

Form Solvent ) Source
Temperature Duration

Solid Powder N/A -20°C Up to 3 years [11[21[3]

i 6 months - 1
Stock Solution DMSO -80°C (11121131141
year
Stock Solution DMSO -20°C 1 month [21[314]

Table 2: Solubility of FT895 in Different Solvents/Formulations

Solvent/Formulation Solubility Source
DMSO ~125 mg/mL [2][4]
10% DMSO + 90% Corn QOil =5 mg/mL [4]
10% DMSO + 40% PEG300 +

) > 2.08 mg/mL [4]
5% Tween 80 + 45% Saline
10% DMSO + 90% (20% SBE-

> 2.08 mg/mL [4]

B-CD in Saline)

Experimental Protocols

Protocol 1: Preparation of a 10 mM FT895 Stock Solution in DMSO
o Materials:

o FT895 (Molecular Weight: 352.31 g/mol)

o Anhydrous Dimethyl Sulfoxide (DMSO)

o Sterile microcentrifuge tubes
e Procedure:

1. Equilibrate the vial of solid FT895 to room temperature before opening to prevent moisture

condensation.
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. Weigh out the desired amount of FT895 powder using a calibrated analytical balance. For

example, to prepare 1 mL of a 10 mM stock solution, weigh 3.52 mg of FT895.

. Add the appropriate volume of anhydrous DMSO to the FT895 powder.

. Vortex the solution until the FT895 is completely dissolved. Gentle warming or sonication

can be used to aid dissolution.

. Aliquot the stock solution into single-use volumes in sterile microcentrifuge tubes.

. Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Protocol 2: Preparation of FT895 Formulation for in vivo Studies

o Materials:

[e]

[¢]

[e]

[e]

o

10 mM FT895 stock solution in DMSO

Polyethylene glycol 300 (PEG300)

Tween 80

Sterile Saline (0.9% NacCl)

Sterile tubes

e Procedure:

. Calculate the required volume of each component based on the desired final

concentration and total volume of the formulation.

. In a sterile tube, add the required volume of the 10 mM FT895 stock solution in DMSO.

. Add the required volume of PEG300 and vortex to mix thoroughly.

. Add the required volume of Tween 80 and vortex again until the solution is homogeneous.

. Finally, add the required volume of sterile saline to reach the final desired volume and

concentration. Vortex thoroughly.
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6. The final formulation should be a clear solution. It is recommended to prepare this
formulation fresh on the day of use.

Visualizations
Experimental Workflow for FT895 Usage
Storage
Solid FT895 DMSO Stock Solution\
(-20°C) (-80°C or -20°C) J
Preparation
\ 4

Dissolve in Dilute in Aqueous Buffer Formulate for
Anhydrous DMSO or Cell Culture Media In Vivo Studies

Application

Gn Vitro Experiments) Gn Vivo Experiments)

Click to download full resolution via product page

Caption: Workflow for handling and preparation of FT895.
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Troubleshooting FT895 Stability Issues

Inconsistent Results or
Loss of Activity

Check Stock Solution
Storage Conditions

Improper Storage:
- Repeated freeze-thaw
- Stored at wrong temp.

Solution:

Review Solution
Preparation Protocol

- Aliquot new stock
- Store at -80°C

Preparation Issue:
- Old/wet DMSO
- Precipitation in media

Preparation OK

Solution:
- Use fresh, anhydrous DMSO Consider Degradation

in Experiment

- Prepare dilutions immediately
before use

Solution:
- Replenish compound in
long-term experiments

Click to download full resolution via product page

Caption: Decision tree for troubleshooting FT895 stability.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b2679868?utm_src=pdf-body-img
https://www.benchchem.com/product/b2679868?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2679868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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